Cas no 14088-81-4 (N-(2-aminoethyl)-3-bromoaniline)

• Product Name: N-(2-aminoethyl)-3-bromoaniline
• CAS No: 14088-81-4
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 2102045
• PubChem ID: 28301804
• Update Time: 2025-10-31

N-(2-aminoethyl)-3-bromoaniline Chemical and Physical Properties

Names and Identifiers

• N1-(3-BROMO-PHENYL)-ETHANE-1,2-DIAMINE
• N'-(3-bromophenyl)ethane-1,2-diamine
• EN300-128060
• 1,2-Ethanediamine, N1-(3-bromophenyl)-
• AKOS011852159
• PAA08881
• N~1~-(3-Bromophenyl)ethane-1,2-diamine
• 14088-81-4
• N-(2-aminoethyl)-3-bromoaniline
• DTXSID20651250
• XWASBZNKFJVMAU-UHFFFAOYSA-N
• N1-(3-bromophenyl)ethane-1,2-diamine
• SCHEMBL2754748

• Inchi： 1S/C8H11BrN2/c9-7-2-1-3-8(6-7)11-5-4-10/h1-3,6,11H,4-5,10H2
• InChI Key： XWASBZNKFJVMAU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCCN

Computed Properties

• Exact Mass: 214.01056Da
• Monoisotopic Mass: 214.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.1Ų

Additional information on N-(2-aminoethyl)-3-bromoaniline

N-(2-aminoethyl)-3-bromoaniline (CAS No. 14088-81-4): An Overview and Recent Advances

N-(2-aminoethyl)-3-bromoaniline (CAS No. 14088-81-4) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as 2-(3-bromoanilino)ethanamine, is characterized by its unique combination of a bromoaniline moiety and an aminoethyl group, which endows it with a range of chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The structure of N-(2-aminoethyl)-3-bromoaniline consists of a benzene ring substituted with a bromine atom at the 3-position and an aminoethyl group attached to the nitrogen atom. This arrangement provides the compound with both electron-donating and electron-withdrawing properties, making it an excellent substrate for a variety of chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions.

In recent years, N-(2-aminoethyl)-3-bromoaniline has gained considerable attention in the field of pharmaceutical research due to its potential as a lead compound for the development of new drugs. One notable area of research involves its use as a precursor in the synthesis of antidepressants, antipsychotics, and neuroprotective agents. The presence of the aminoethyl group allows for the formation of stable complexes with metal ions, which can enhance the bioavailability and efficacy of these compounds.

Recent studies have also explored the use of N-(2-aminoethyl)-3-bromoaniline in the development of targeted drug delivery systems. Its ability to form stable conjugates with targeting ligands, such as antibodies or peptides, makes it a promising candidate for improving the specificity and effectiveness of drug delivery to specific tissues or cells. For example, researchers at the University of California have demonstrated that N-(2-aminoethyl)-3-bromoaniline can be effectively conjugated to monoclonal antibodies for targeted delivery to cancer cells, leading to enhanced therapeutic outcomes with reduced side effects.

Another area of interest is the application of N-(2-aminoethyl)-3-bromoaniline in materials science, particularly in the development of advanced functional materials. The compound's unique electronic properties make it suitable for use in the synthesis of conductive polymers and organic semiconductors. Researchers at MIT have reported the successful synthesis of conductive polymers using N-(2-aminoethyl)-3-bromoaniline, which exhibit excellent electrical conductivity and stability under various environmental conditions.

The synthesis of N-(2-aminoethyl)-3-bromoaniline typically involves several steps, including the bromination of anilines and subsequent alkylation with aminoethanol. The choice of reaction conditions, such as temperature, solvent, and catalysts, can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

Despite its numerous applications, N-(2-aminoethyl)-3-bromoaniline must be handled with care due to its potential reactivity and sensitivity to certain conditions. Proper storage and handling protocols should be followed to ensure safety and maintain product integrity. Additionally, ongoing research is focused on optimizing its properties for specific applications and exploring new synthetic routes that can improve its efficiency and cost-effectiveness.

In conclusion, N-(2-aminoethyl)-3-bromoaniline (CAS No. 14088-81-4) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in pharmaceuticals, materials science, and chemical synthesis. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these areas.